3-methoxy-1-methyl-N-(4-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)phenyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-methoxy-1-methyl-N-[4-[4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl]phenyl]pyrazole-4-carboxamide
• InChI: InChI=1S/C24H24F3N5O3/c1-30-15-20(22(29-30)35-2)21(33)28-18-8-6-16(7-9-18)23(34)32-12-10-31(11-13-32)19-5-3-4-17(14-19)24(25,26)27/h3-9,14-15H,10-13H2,1-2H3,(H,28,33)
• InChI Key: LBUMSGDIOCFAIV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)OC)C(=O)NC2=CC=C(C=C2)C(=O)N3CCN(CC3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C24H24F3N5O3
• Molecular Weight: 487.5 g/mol

Description

3-methoxy-1-methyl-N-(4-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)phenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C24H24F3N5O3 and its molecular weight is 487.483. The purity is usually 95%.
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Scientific Research Applications

Medical Imaging Applications

One study focused on synthesizing methoxy and fluorine analogs based on the 1,5-diarylpyrazole core template for developing tracers for medical imaging, particularly for positron emission tomography (PET) ligands targeting cerebral cannabinoid CB1 receptors. These analogs exhibited affinities comparable to the reference antagonist SR141716, suggesting their potential in biological imaging studies (Tobiishi et al., 2007).

Anticonvulsant and Antimicrobial Activities

Another research effort synthesized a series of 3-hydroxy-6-methyl-2-substituted 4H-pyran-4-one derivatives, including compounds with structures related to the query compound, to evaluate their anticonvulsant and antimicrobial activities. These compounds showed promising results in in vivo tests for anticonvulsant efficacy and in vitro tests against various bacterial and fungal strains, suggesting their potential as therapeutic agents (Aytemir et al., 2004).

Antiviral Activity

Research into benzamide-based 5-aminopyrazoles and their derivatives demonstrated significant antiviral activities against bird flu influenza (H5N1), indicating the potential of such compounds in the treatment of viral infections (Hebishy et al., 2020).

Synthesis and Structural Characterization

The synthesis and structural characterization of novel pyrazole carboxamide derivatives, including those with a piperazine moiety, have been reported. These studies provide valuable insights into the chemical properties and potential biological activities of such compounds (Lv et al., 2013).